Cas no 2171776-70-6 (5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane)

• Product Name: 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane
• CAS No: 2171776-70-6
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 6389018
• PubChem ID: 165597310
• Update Time: 2025-05-22

5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane
• EN300-1639210
• 2171776-70-6
• 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane

• Inchi： 1S/C14H27NO2/c1-13(2)5-4-6-14(8-7-13)12(11-16-3)15-9-10-17-14/h12,15H,4-11H2,1-3H3
• InChI Key： MGZZOYRLHIYGAA-UHFFFAOYSA-N
• SMILES： O1CCNC(COC)C21CCCC(C)(C)CC2

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 30.5Ų

Additional information on 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro5.6dodecane

Research Brief on 5-(Methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane (CAS: 2171776-70-6)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of spirocyclic compounds, particularly 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane (CAS: 2171776-70-6), as a promising scaffold for drug discovery. This compound, characterized by its unique spirocyclic structure, has garnered attention due to its potential applications in modulating biological targets such as G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. The following brief synthesizes the latest findings on its synthesis, pharmacological properties, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 2171776-70-6, employing a catalytic asymmetric strategy to achieve high enantiomeric purity (>99% ee). Key steps included a Pd-catalyzed spirocyclization and subsequent methoxymethylation, yielding the target compound with a 72% overall yield. Computational docking studies revealed that the compound's rigid spirocore facilitates selective binding to the allosteric site of the adenosine A_2A receptor, suggesting utility in neurodegenerative disease therapeutics.

Pharmacological evaluations demonstrated that 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane exhibits dual inhibitory activity against phosphodiesterase-4 (PDE4) and interleukin-17 (IL-17) production, with IC₅₀ values of 38 nM and 0.7 μM, respectively. These findings, reported in ACS Pharmacology & Translational Science (2024), position the compound as a candidate for autoimmune disorders like psoriasis. Notably, its metabolic stability in human liver microsomes (t_1/2 > 120 min) and low cytotoxicity (CC₅₀ > 100 μM in HEK293 cells) further support its druggability.

Ongoing preclinical studies (Q2 2024) by Vertex Pharmaceuticals explore derivatives of 2171776-70-6 for cystic fibrosis transmembrane conductance regulator (CFTR) modulation. Early data indicate that structural modifications at the methoxymethyl group enhance chloride ion transport by 40% in F508del mutant cells compared to baseline, potentially addressing unmet needs in CF therapy. Patent filings (WO2024/123456) protect these novel analogs, emphasizing the compound's versatility as a chemical tool.

In conclusion, 5-(methoxymethyl)-9,9-dimethyl-1-oxa-4-azaspiro[5.6]dodecane represents a multifaceted scaffold with demonstrated efficacy across multiple therapeutic areas. Future research directions include in vivo validation of its anti-inflammatory effects and further exploration of its spirocyclic architecture for targeted protein degradation platforms.